![molecular formula C13H14N2S B1621068 2-(thiophen-2-yl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine CAS No. 904813-50-9](/img/structure/B1621068.png)
2-(thiophen-2-yl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine
Overview
Description
Synthesis Analysis
The synthesis of this compound can be achieved through various methods, including heterocyclization reactions. Recent literature highlights strategies for synthesizing thiophene derivatives, which could be adapted for this compound . For example, condensation reactions like Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis are typical and significant synthetic methods for thiophene derivatives.
Chemical Reactions Analysis
This compound can undergo various reactions, including oxidation at sulfur and at the 2,3-double bond. Oxidation can lead to the formation of thiophene S-oxide and thiophene 2,3-epoxide, followed by subsequent rearrangements .
Scientific Research Applications
Medicinal Chemistry: Anticancer Properties
Thiophene derivatives, including the benzodiazepine class, have been studied for their potential anticancer properties. These compounds can interact with various biological targets, potentially inhibiting cancer cell growth and proliferation. For instance, certain thiophene derivatives have shown effectiveness against human lung cancer cell lines .
Pharmaceutical Applications: Anti-inflammatory and Analgesic Effects
Compounds like 2-(thiophen-2-yl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine have been explored for their anti-inflammatory and analgesic effects. This is due to their structural similarity to known nonsteroidal anti-inflammatory drugs (NSAIDs), which suggests they could modulate inflammatory pathways .
Antimicrobial Activity
The antimicrobial activity of thiophene derivatives is another significant area of research. These compounds have been tested against a variety of bacterial and fungal species, showing promise as potential antibiotics or antifungal agents, addressing the growing concern of drug-resistant pathogens .
Material Science: Organic Semiconductors
In material science, thiophene-based molecules are integral to the development of organic semiconductors. Their unique electronic properties make them suitable for use in organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs), contributing to advancements in flexible electronics .
Corrosion Inhibition
The industrial application of thiophene derivatives as corrosion inhibitors is well-documented. These compounds can form protective layers on metals, preventing oxidative damage and extending the lifespan of various industrial components .
Anesthetic Applications
Some thiophene derivatives are structurally similar to articaine, a dental anesthetic used in Europe. This suggests potential applications of 2-(thiophen-2-yl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine as a local anesthetic, particularly in dental procedures .
Neuropharmacology: Voltage-Gated Sodium Channel Blockers
Thiophene derivatives have been investigated for their role as voltage-gated sodium channel blockers. This property is crucial for the development of drugs that manage conditions like epilepsy and chronic pain .
Antioxidant Properties
Research has also highlighted the antioxidant potential of thiophene derivatives. These compounds can neutralize free radicals, which may reduce oxidative stress and prevent cellular damage, contributing to the prevention of various diseases .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Thiophene-based analogs have been studied extensively due to their potential as biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Mode of Action
For instance, some thiophene derivatives are known to act as nonsteroidal anti-inflammatory drugs or as voltage-gated sodium channel blockers .
Biochemical Pathways
Thiophene derivatives have been shown to exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . This suggests that they may interact with a variety of biochemical pathways.
Result of Action
Given the wide range of biological activities exhibited by thiophene derivatives, it’s likely that this compound could have diverse effects at the molecular and cellular level .
properties
IUPAC Name |
4-thiophen-2-yl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2S/c1-2-5-11-10(4-1)14-8-7-12(15-11)13-6-3-9-16-13/h1-6,9,12,14-15H,7-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEFCCRGYHRDPRB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC2=CC=CC=C2NC1C3=CC=CS3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50378024 | |
Record name | 2-(Thiophen-2-yl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50378024 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(thiophen-2-yl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine | |
CAS RN |
904813-50-9 | |
Record name | 2-(Thiophen-2-yl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50378024 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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